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Compound of Interest

Compound Name: Hydrochloride dihydrate

Cat. No.: B8539233

CAS Number: 22189-32-8[1][2][3][4][5]

This technical guide provides an in-depth overview of spectinomycin dihydrochloride
pentahydrate, an aminocyclitol antibiotic.[1][2][5] It is intended for researchers, scientists, and
drug development professionals, offering detailed information on its chemical properties,
mechanism of action, and relevant experimental protocols.

Chemical and Physical Properties

Spectinomycin dihydrochloride pentahydrate is a white to off-white crystalline powder that is
soluble in water.[1] It is an antibiotic isolated from Streptomyces spectabilis.[2][5][6] The
pentahydrate form contains five water molecules per formula unit, which influences its physical
properties and stability.[1]
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Property Value

Molecular Formula C14H24N207-2HCI-5H20[1][2][5]
Molecular Weight 495.35 g/mol [2][3][4]

Appearance White to pale buff crystals or powder[5]
Solubility 100 mg/mL in water[5]

Purity >95%][2] to =98.0%(7]

Storage (Powder) 2 - 8°C[5]

Shelf Life (Powder) 36 months[5]

Mechanism of Action

Spectinomycin is a bacteriostatic antibiotic that inhibits protein synthesis in bacteria.[8][9] Its
primary mode of action involves binding to the 30S subunit of the bacterial ribosome.[8][9][10]
[11][12] This interaction interferes with the translocation of peptidyl-tRNA from the A-site to the
P-site, a critical step in the elongation phase of protein synthesis.[9][11][13] By halting protein
production, spectinomycin effectively stops bacterial growth and replication.[8][9] Notably, its
binding site on the ribosome is different from that of other aminoglycosides, which can reduce
cross-resistance.[8]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://cymitquimica.com/cas/22189-32-8/
https://www.scbt.com/p/spectinomycin-dihydrochloride-pentahydrate-22189-32-8
https://www.himedialabs.com/media/TD/TC034.pdf
https://www.scbt.com/p/spectinomycin-dihydrochloride-pentahydrate-22189-32-8
https://www.sigmaaldrich.com/HK/zh/product/sigma/s9007
https://www.sigmaaldrich.com/TW/zh/substance/spectinomycindihydrochloridepentahydrate4953522189328
https://www.himedialabs.com/media/TD/TC034.pdf
https://www.himedialabs.com/media/TD/TC034.pdf
https://www.scbt.com/p/spectinomycin-dihydrochloride-pentahydrate-22189-32-8
https://www.medchemexpress.com/Spectinomycin_dihydrochloride_pentahydrate.html
https://www.himedialabs.com/media/TD/TC034.pdf
https://www.himedialabs.com/media/TD/TC034.pdf
https://octagonchem.com/blog/spectinomycin/
https://synapse.patsnap.com/article/what-is-the-mechanism-of-spectinomycin-hydrochloride
https://octagonchem.com/blog/spectinomycin/
https://synapse.patsnap.com/article/what-is-the-mechanism-of-spectinomycin-hydrochloride
https://en.wikipedia.org/wiki/Spectinomycin
https://synapse.patsnap.com/article/what-is-spectinomycin-hydrochloride-used-for
https://www.mims.com/philippines/drug/info/spectinomycin
https://synapse.patsnap.com/article/what-is-the-mechanism-of-spectinomycin-hydrochloride
https://synapse.patsnap.com/article/what-is-spectinomycin-hydrochloride-used-for
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Spectinomycin_Working_Concentration_in_E_coli.pdf
https://octagonchem.com/blog/spectinomycin/
https://synapse.patsnap.com/article/what-is-the-mechanism-of-spectinomycin-hydrochloride
https://octagonchem.com/blog/spectinomycin/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8539233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Binds to

Bacterial Ribosome

l 30S Subunit ' l 50S Subunit l

Inhibits Translocation

Protein Synthesis

:

Bacterial Growth & Replication

Click to download full resolution via product page

Mechanism of action of spectinomycin.

Experimental Protocols
Preparation of Spectinomycin Stock Solution (50
mg/mL)

Materials:

Spectinomycin dihydrochloride pentahydrate powder

Sterile, distilled or deionized water (ddH20)

Sterile 0.22 um syringe filter

Sterile conical tubes and microcentrifuge tubes

Analytical balance and weighing paper/boat
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o Sterile syringes

Procedure:

o Accurately weigh 0.5 g of spectinomycin dihydrochloride pentahydrate.[14]
o Add the weighed powder to a sterile conical tube.

e Add sterile ddH20 to a final volume of 10 mL.

« Vortex or mix until the powder is completely dissolved.

o Aseptically draw the solution into a sterile syringe.

o Attach a sterile 0.22 um syringe filter to the syringe.

« Filter-sterilize the solution into a new sterile conical tube.

» Aliquot the sterile stock solution into smaller, working volumes (e.g., 1 mL) in sterile
microcentrifuge tubes.

o Label the aliquots with the name, concentration, and date of preparation.

o Store the aliquots at -20°C for long-term storage.
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Aliquot into Tubes

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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